Cas no 2229668-13-5 (4-(3-bromo-5-methoxypyridin-4-yl)but-3-en-2-amine)

• Product Name: 4-(3-bromo-5-methoxypyridin-4-yl)but-3-en-2-amine
• CAS No: 2229668-13-5
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6032434
• PubChem ID: 165670921
• Update Time: 2025-10-30

4-(3-bromo-5-methoxypyridin-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methoxypyridin-4-yl)but-3-en-2-amine
• EN300-1907540
• 2229668-13-5

• Inchi： 1S/C10H13BrN2O/c1-7(12)3-4-8-9(11)5-13-6-10(8)14-2/h3-7H,12H2,1-2H3/b4-3+
• InChI Key： FGKGZOMWRQEJDW-ONEGZZNKSA-N
• SMILES： BrC1=CN=CC(=C1/C=C/C(C)N)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(3-bromo-5-methoxypyridin-4-yl)but-3-en-2-amine

4-(3-Bromo-5-methoxypyridin-4-yl)but-3-en-2-amine: A Comprehensive Overview

4-(3-Bromo-5-methoxypyridin-4-yl)but-3-en-2-amine is a compound with the CAS number 2229668-13-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, combining a pyridine ring with a bromine substituent, a methoxy group, and an aminoalkene moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The pyridine ring in this compound serves as a central framework, providing aromatic stability and acting as a platform for further functionalization. The bromine substituent at the 3-position of the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Meanwhile, the methoxy group at the 5-position introduces electron-donating effects, creating a balance between electron withdrawal and donation that can be exploited in various chemical reactions.

The butenylamine moiety attached to the pyridine ring adds another layer of complexity to this compound. The presence of a double bond in the butenyl chain introduces geometric isomerism, which can be crucial in determining the molecule's biological activity. Additionally, the amino group at position 2 of the butenyl chain can participate in hydrogen bonding, making it potentially useful in drug design for targeting specific biological receptors.

Recent studies have highlighted the potential of 4-(3-bromo-5-methoxypyridin-4-yl)but-3-en-2-amine as a precursor for synthesizing bioactive compounds. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, this compound has been employed in the synthesis of quinazoline derivatives, which are known for their anticancer properties.

Moreover, advancements in catalytic asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives of this compound. Such enantiomerically enriched compounds are invaluable in drug discovery, as they can exhibit different biological activities depending on their stereochemistry. The ability to control stereochemistry during synthesis has significantly enhanced the utility of this compound in medicinal chemistry.

In terms of synthetic methodologies, recent research has focused on developing environmentally friendly and cost-effective routes for synthesizing 4-(3-bromo-5-methoxypyridin-4-yl)butenylamines. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with recyclable catalysts, have been employed to streamline the production process. These methods not only improve yield and purity but also reduce waste and energy consumption.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have been used to study its electronic structure, reactivity, and potential interactions with biological targets. Such insights are critical for designing derivatives with enhanced bioavailability and efficacy.

Furthermore, this compound has been investigated for its role in polymer chemistry. The presence of reactive groups such as bromine and amino functionalities makes it suitable for polymerization reactions. Researchers have explored its use in synthesizing polymeric materials with tailored properties for applications in electronics and biotechnology.

In conclusion, 4-(3-bromo-5-methoxypyridin-4-yL)butenylamine is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure allows for diverse applications ranging from drug discovery to materials science. As research continues to uncover new synthetic routes and biological applications, this compound is poised to play an increasingly important role in advancing chemical science.